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Compound of Interest

Compound Name: Einecs 262-181-4

Cat. No.: B12694927

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical structure, properties, and
biological activities of the two constituent components of the substance identified by EINECS
number 262-181-4: 6-chloro-3-phenylpyridazin-4-ol and 2-(dimethylamino)ethanol. This
document synthesizes available data to support research and development activities.

Chemical Identity and Structure

The substance registered under EINECS 262-181-4 is a 1:1 compound of 6-chloro-3-
phenylpyridazin-4-ol and 2-(dimethylamino)ethanol.

6-chloro-3-phenylpyridazin-4-ol

Also known by the common name Pyridafol, this compound is a metabolite of the herbicide
Pyridate.

e IUPAC Name: 6-chloro-3-phenylpyridazin-4-ol
e CAS Number: 40020-01-7
e Molecular Formula: C10H7CIN20

e Molecular Weight: 206.63 g/mol
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« SMILES: C1=CC=C(C=C1)C2=NNC(=CC2=0)Cl

e InChl Key: ZUSHSDOEVHPTCU-UHFFFAOYSA-N

2-(dimethylamino)ethanol (DMAE)

A well-documented compound with applications in cosmetics and as a nootropic supplement.
o |[UPAC Name: 2-(dimethylamino)ethanol

e CAS Number: 108-01-0

e Molecular Formula: CaH11NO

e Molecular Weight: 89.14 g/mol

« SMILES: CN(C)CCO

e InChl Key: UEEJHVSXFDXPFK-UHFFFAOYSA-N

Physicochemical and Toxicological Data

The following tables summarize key quantitative data for each component.

Table 1: Physicochemical Properties of 6-chloro-3-

phenylpyridazin-4-ol

Property Value Reference
Melting Point 218-220 °C Not explicitly cited
pKa 6.7 (weak acid) [1]

2.0 (@ pH 4),0.56 (@ pH 7),
LogP (pH dependent) (@pH 4) (@pHT) [1]

-0.52 (@ pH 9)

Table 2: Physicochemical Properties of 2-
(dimethylamino)ethanol (DMAE)
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Property Value Reference
Boiling Point 134-136 °C [2]
Melting Point -70 °C [2]
Density 0.886 g/mL at 20 °C [2]

Refractive Index

n20/D 1.4294

Not explicitly cited

Solubility

Miscible with water, ethanol,

benzene, ether, and acetone

[2]

Table 3: Toxicological Data for the Herbicide Pyridate

Toxicity Endpoint Value Classification

Acute Oral Category llI Harmful if swallowed

Acute Inhalation Category IV Low toxicity

Acute Dermal Category llI Harmful in contact with skin
Eye Irritation Category IV Non-irritating

Skin Irritation Category llI Slightly irritating

Dermal Sensitization Positive May cause an allergic skin

reaction

Experimental Protocols
Quantification of 6-chloro-3-phenylpyridazin-4-ol in
Water by LC-MS/MS

This protocol is based on an independent laboratory validation for the determination of pyridate

and its metabolite, pyridafol (6-chloro-3-phenylpyridazin-4-ol).[2][3]

Sample Preparation:
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» Fortify 10.0 mL of water sample with a known concentration of pyridafol standard solution in
a glass scintillation vial.

e Immediately add 10 mL of 0.2% formic acid in acetonitrile.
e Mix the solution thoroughly.
o Transfer an aliquot to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions:

LC System: Agilent 1200 Series Infinity HPLC or equivalent.[4]

e MS System: API 4000 Mass Spectrometer with a Turbo-lon Spray source in positive ion,
multiple reaction monitoring (MRM) mode.[4]

e Column: Thermo Betasil C-18 (2.1 mm x 50 mm, 3 pum) with a C-18 guard column.[4]
e Column Temperature: 40°C.[3]
» Mobile Phase A: 0.1% formic acid in HPLC-grade water.[4]
» Mobile Phase B: 0.1% formic acid in acetonitrile.[4]
o Gradient:
o 0.00-0.25 min: 85.0% A, 15.0% B
o 2.00 min: 40.0% A, 60.0% B
o 2.30-5.50 min: 5.0% A, 95.0% B
o 5.51-9.00 min: 85.0% A, 15.0% B[4]
e Injection Volume: 5.00 pL.[4]
 MRM Transitions for Pyridafol:

o Quantitation: m/z 207.0 — 104.1
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o Confirmation: m/z 207.0 - 126.1[4]

QUEChERS Method for Extraction of 6-chloro-3-

phenylpyridazin-4-ol from Plant Material

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is suitable for the
extraction of pyridate and pyridafol from various matrices.[1][5]

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Shake vigorously for 1 minute.

Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Shake again to facilitate phase separation.

Centrifuge the sample.
Dispersive Solid-Phase Extraction (dSPE) Cleanup:

o For the analysis of pyridafol, it is recommended to skip the dSPE cleanup step with primary
secondary amine (PSA) as the acidic nature of pyridafol can lead to losses due to interaction
with the PSA sorbent.[1]

Analysis:

o The final extract can be analyzed by LC-MS/MS using the conditions described in the
previous section.

Clinical Trial Methodology for Assessing Skin Firming
Effects of 2-(dimethylamino)ethanol (DMAE)

The following outlines a general methodology for a double-blind, placebo-controlled split-face
study to evaluate the cutaneous tensile effects of a DMAE-containing gel.[6]
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Study Design:
» Participants: Healthy volunteers with signs of aging skin.

» Design: Randomized, double-blind, placebo-controlled, split-face. One side of the face
receives the DMAE gel, and the other receives a placebo gel.

o Duration: 16 weeks of daily application, with a follow-up period (e.g., 2 weeks) to assess the
persistence of effects.[7]

Materials:

o Active Formulation: 3% DMAE facial gel.[7]

e Placebo: The same gel formulation without DMAE.
Assessments:

e Subjective Assessment: Participants and investigators rate the improvement in forehead
lines, periorbital fine wrinkles, lip shape and fullness, and overall appearance of aging skin.

o Objective Measurement of Skin Firmness:

o Cutaneous Tensile Strength: Measured using a device that assesses the skin's
mechanical properties, such as distension under suction or shear wave propagation.[6]

o Dermal and Collagen Fiber Thickness: Can be assessed through histological analysis of
skin biopsies.[8]

Data Analysis:

 Statistical analysis is performed to compare the changes from baseline between the DMAE-
treated and placebo-treated sides of the face.

Signaling Pathways and Mechanisms of Action
Mechanism of Action of Pyridazine Herbicides
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Pyridazine herbicides, including the parent compound of 6-chloro-3-phenylpyridazin-4-ol,
primarily act by inhibiting photosynthesis.[9][10] The active component, pyridafol, inhibits the
photosynthetic electron transport chain at photosystem Il1.[1]

Caption: Inhibition of Photosystem Il by Pyridafol.

Proposed Mechanism of Action of 2-
(dimethylamino)ethanol (DMAE) in Skin

DMAE is believed to exert its skin-firming effects through its role in the non-neuronal
cholinergic system of the skin.[7][11] It is considered a precursor to acetylcholine (ACh).[12]
Increased levels of ACh in the skin may lead to the stimulation of muscarinic and nicotinic
acetylcholine receptors on keratinocytes, fibroblasts, and other skin cells.[7][11] This
stimulation can influence various cellular processes, including proliferation, differentiation, and
migration, and may lead to an increase in dermal thickness and collagen fiber thickness.

Caption: Proposed Cholinergic Pathway of DMAE in the Skin.

Conclusion

This technical guide provides a consolidated resource on the chemical and biological
properties of the components of EINECS 262-181-4. The information presented on 6-chloro-3-
phenylpyridazin-4-ol highlights its role as a photosynthesis-inhibiting herbicide metabolite, with
established analytical protocols for its detection. The data on 2-(dimethylamino)ethanol (DMAE)
underscores its potential in dermatological applications through the modulation of the skin's
cholinergic system. This guide is intended to serve as a foundational document for researchers
and professionals in the fields of drug development, toxicology, and analytical chemistry.
Further research into the specific properties and interactions of the 1:1 compound may reveal
novel applications and a more complete understanding of its biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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